Cas no 1909325-27-4 (methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride)

• Product Name: methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride
• CAS No: 1909325-27-4
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• MDL: MFCD29060288
• CID: 5162740
• PubChem ID: 121553031
• Update Time: 2025-06-14

methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride

• MDL： MFCD29060288
• Inchi： 1S/C9H11NO3.ClH/c1-13-9(12)8(11)6-7-2-4-10-5-3-7;/h2-5,8,11H,6H2,1H3;1H
• InChI Key： KDKSBZYAHLRXIL-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)C(O)C(=O)OC.Cl

Additional information on methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride

Recent Advances in the Study of Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate Hydrochloride (CAS: 1909325-27-4)

Methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride (CAS: 1909325-27-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine and hydroxypropanoate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

The synthesis of methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride has been optimized in recent research to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and purity. These advancements are critical for its application in preclinical and clinical studies.

Pharmacological studies have revealed that methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride exhibits notable bioactivity, particularly in the modulation of specific enzymatic pathways. For instance, recent findings suggest its potential as an inhibitor of key enzymes involved in inflammatory and neurodegenerative diseases. These insights open new avenues for the development of novel therapeutics targeting these conditions.

In addition to its enzymatic modulation, the compound has also been investigated for its pharmacokinetic properties. Studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These characteristics enhance its suitability as a candidate for further drug development, particularly in oral formulations.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For example, research has shown that methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride can interact with specific receptors in the central nervous system, potentially offering therapeutic benefits for neurological disorders. These findings are supported by robust experimental data, including binding assays and behavioral studies in animal models.

Despite these promising results, challenges remain in the clinical translation of methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride. Issues such as long-term toxicity, metabolic stability, and formulation optimization need to be addressed in future research. However, the compound's unique chemical structure and bioactivity profile position it as a valuable lead molecule for further investigation.

In conclusion, methyl 2-hydroxy-3-(pyridin-4-yl)propanoate hydrochloride (CAS: 1909325-27-4) represents a significant advancement in chemical biology and pharmaceutical research. Its synthesis, pharmacological properties, and potential therapeutic applications have been extensively studied, highlighting its promise as a novel therapeutic agent. Continued research efforts are expected to further elucidate its mechanisms and optimize its clinical potential.